2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol
Overview
Description
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol, also known as 2-ethyl-3-pyrazinol, is a synthetic compound that has been used in a variety of scientific research applications. It is a structural analog of pyrazinamide, a drug used in the treatment of tuberculosis, and has been found to possess a variety of biochemical and physiological effects.
Scientific Research Applications
Medicine: Anti-Mycobacterial Agents
This compound has been studied for its potential as an anti-mycobacterial agent. Pyrazolo[1,5-a]pyrimidines, which share a similar core structure, have shown potent inhibition of mycobacterial ATP synthase, crucial for the treatment of Mycobacterium tuberculosis . The structural analogs of this compound could serve as a starting point for developing new drugs against tuberculosis, especially multidrug-resistant strains.
Agriculture: Pesticides and Plant Protection
In the agricultural sector, derivatives of pyrazolopyrimidines, which are structurally related to the compound , have been utilized as herbicides, insecticides, and fungicides . These compounds help protect crops from various diseases and pests, thereby enhancing yield and quality.
Materials Science: Conducting Systems
Compounds with a pyrazolopyrimidine core are used in materials science for their electron-transfer and luminescent properties. They are applied in the production of laser dyes, scintillators, optical brighteners, and organic light-emitting diodes (OLEDs) . The subject compound could potentially be modified to enhance these properties for specific applications.
Chemical Synthesis: Catalysts and Ligands
In chemical synthesis, the compound can be a precursor to phosphine ligands for catalytic asymmetric Grignard cross-coupling reactions . These reactions are fundamental in creating complex molecules for pharmaceuticals and other chemical products.
Biochemistry: Enzyme Inhibition
The compound’s analogs have been reported to inhibit enzymes like ATP synthase . This inhibition is significant in biochemistry research, where controlling enzyme activity can lead to breakthroughs in understanding disease mechanisms and developing treatments.
properties
IUPAC Name |
2-(5-ethyl-3-pyrazin-2-ylpyrazol-1-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O/c1-2-9-7-10(14-15(9)5-6-16)11-8-12-3-4-13-11/h3-4,7-8,16H,2,5-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEAHWHBDTOGHCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NN1CCO)C2=NC=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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